(R)-2-Amino-3-(2-bromophenyl)propan-1-ol

• Molecular Formula: C9H12BrNO
• Molecular Weight: 230.10 g/mol
• IUPAC Name: (2R)-2-amino-3-(2-bromophenyl)propan-1-ol
• InChI: InChI=1S/C9H12BrNO/c10-9-4-2-1-3-7(9)5-8(11)6-12/h1-4,8,12H,5-6,11H2/t8-/m1/s1
• InChI Key: QDTJZOHATDYRIN-MRVPVSSYSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C[C@H](CO)N)Br
• Canonical SMILES: C1=CC=C(C(=C1)CC(CO)N)Br

Description

(R)-2-Amino-3-(2-bromophenyl)propan-1-ol is a chiral amino alcohol derivative featuring a brominated aromatic ring at the ortho position of the phenyl group. Its molecular formula is C₉H₁₂BrNO, with a molecular weight of 242.11 g/mol (calculated from ). This compound is a key intermediate in organic synthesis, particularly in the preparation of oxazolidinone derivatives used as CXCR4 antagonists for therapeutic applications . The stereochemistry at the C2 position (R-configuration) is critical for its reactivity and biological activity, as demonstrated in its use to synthesize enantiomerically pure heterocycles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-2-Amino-3-(2-bromophenyl)propan-1-ol typically involves the following steps:

Starting Material: The synthesis begins with the preparation of 2-bromobenzaldehyde.

Aldol Condensation: The 2-bromobenzaldehyde undergoes an aldol condensation with nitromethane to form a nitro alcohol intermediate.

Reduction: The nitro group is then reduced to an amino group using a reducing agent such as hydrogen in the presence of a palladium catalyst.

Resolution: The racemic mixture is resolved to obtain the ®-enantiomer.

Industrial Production Methods

Industrial production of ®-2-Amino-3-(2-bromophenyl)propan-1-ol may involve similar steps but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow synthesis and the use of chiral catalysts for enantioselective synthesis are often employed.

Chemical Reactions Analysis

Types of Reactions

®-2-Amino-3-(2-bromophenyl)propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like PCC (Pyridinium chlorochromate).

Reduction: The amino group can be reduced to an alkyl group using strong reducing agents.

Substitution: The bromine atom can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: PCC in dichloromethane.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Sodium azide in DMF (Dimethylformamide).

Major Products

Oxidation: 2-Amino-3-(2-bromophenyl)propanal.

Reduction: 2-Methylamino-3-(2-bromophenyl)propan-1-ol.

Substitution: 2-Amino-3-(2-azidophenyl)propan-1-ol.

Scientific Research Applications

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While the search results do not provide information specifically for “(R)-2-Amino-3-(2-bromophenyl)propan-1-ol”, they do provide information on similar compounds that can be used to infer the applications of the specified compound. (R)-2-Amino-3-(2-bromophenyl)propan-1-ol, is a chiral compound, that can be used as a building block in organic synthesis . Other research applications include:

Scientific Research Applications

• Organic Synthesis: Serves as a building block in organic synthesis due to its unique chiral properties .
• Pharmaceutical Intermediate: Optically active derivatives are used as intermediates in the synthesis of various pharmaceuticals .
• Building Block: Utilized as a building block in organic synthesis, enabling the creation of complex molecules with specific spatial arrangements [1, 7].
• Reagent: Functions as a reagent in various chemical reactions, facilitating the synthesis of target compounds.

Case Studies and Research Findings

• Neurotransmitter Interaction Studies: Some studies highlight the potential of similar compounds to modulate neurotransmitter levels, suggesting implications for treating neurological disorders [1, 3].
• Antimicrobial Efficacy: In vitro assays have demonstrated that similar compounds exhibit significant antimicrobial activity against resistant bacterial strains.
• ** হওয়ায় Cytotoxicity Evaluation:** Studies have indicated potential cytotoxic effects of similar compounds on cancer cell lines.

Mechanism of Action

The mechanism of action of ®-2-Amino-3-(2-bromophenyl)propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group can form hydrogen bonds with active sites, while the bromophenyl group can engage in hydrophobic interactions. These interactions can modulate the activity of the target, leading to the desired biological effect.

Comparison with Similar Compounds

(R)-2-Amino-3-(4-fluorophenyl)propan-1-ol hydrochloride

• Molecular Formula: C₉H₁₃ClFNO
• Fluorine’s electronegativity may influence hydrogen-bonding interactions in biological systems, altering pharmacokinetic properties . Used as a research reagent (≥95% purity) but lacks documented therapeutic applications .

(R)-2-Amino-3-(naphthalen-1-yl)propanoic acid

• Molecular Formula: C₁₃H₁₃NO₂
• The carboxylic acid terminus (vs. alcohol in the target compound) enables conjugation reactions, expanding its utility in peptide synthesis .

Backbone Modifications

(R)-2-Amino-3-(benzyloxy)propan-1-ol

• Molecular Formula: C₁₀H₁₅NO₂
• Key Differences: A benzyloxy group replaces the bromophenyl moiety, introducing an ether linkage. This modification enhances stability against oxidation but may reduce reactivity in nucleophilic substitutions.

(R)-2-Amino-3-(tritylthio)propan-1-ol

• Molecular Formula: C₂₂H₂₃NOS
• Key Differences: The tritylthio group provides steric bulk and sulfur-based reactivity, enabling disulfide bond formation or thiol-mediated targeting. Higher molecular weight (349.49 g/mol) limits solubility in aqueous media, restricting its use to non-polar synthetic environments .

Comparative Data Table

Compound Name	Substituent/Modification	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
(R)-2-Amino-3-(2-bromophenyl)propan-1-ol	2-Bromophenyl, alcohol terminus	C₉H₁₂BrNO	242.11	CXCR4 antagonist precursor
(R)-2-Amino-3-(4-fluorophenyl)propan-1-ol hydrochloride	4-Fluorophenyl, hydrochloride salt	C₉H₁₃ClFNO	223.66	Research reagent, high purity
(R)-2-Amino-3-(naphthalen-1-yl)propanoic acid	Naphthalene, carboxylic acid	C₁₃H₁₃NO₂	215.25	Fluorescence studies, peptide synthesis
(R)-2-Amino-3-(benzyloxy)propan-1-ol	Benzyloxy group	C₁₀H₁₅NO₂	193.23	Stable ether linkage, lab use
(R)-2-Amino-3-(tritylthio)propan-1-ol	Tritylthio group	C₂₂H₂₃NOS	349.49	Thiol-reactive, non-polar synthesis

Q & A

Q. What role does stereochemistry play in its pharmacological activity?

• Methodological Answer : The (R)-configuration is critical for binding to chiral biological targets. Compare enantiomers using circular dichroism (CD) spectroscopy and in vitro assays to quantify differences in IC₅₀ values, as demonstrated in studies of fluorophenyl analogs .